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Compound of Interest

Compound Name: Sodium eicosyl sulfate

Cat. No.: B078444 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sodium eicosyl sulfate, a long-chain alkyl sulfate, is a surfactant of interest in various

scientific and industrial applications. Its amphiphilic nature, characterized by a 20-carbon

hydrophobic tail and a hydrophilic sulfate headgroup, imparts unique interfacial properties. This

technical guide provides a comprehensive overview of the known properties of sodium eicosyl
sulfate, including its physicochemical characteristics and general methodologies for its

synthesis and analysis. Due to the limited availability of specific experimental data for the C20

variant, this guide also incorporates general principles and experimental protocols applicable to

long-chain alkyl sulfates.

Physicochemical Properties
The precise experimental determination of all physicochemical properties for sodium eicosyl
sulfate is not extensively documented in publicly available literature. The data presented below

is a combination of information specific to sodium eicosyl sulfate where available, and

general characteristics of long-chain alkyl sulfates.

Table 1: Physicochemical Properties of Sodium Eicosyl Sulfate
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Property Value Source/Method

Chemical Name Sodium eicosyl sulfate -

Synonyms

1-Eicosanyl sulfate sodium

salt, Arachidyl sulfate sodium

salt

[1][2][3]

CAS Number 13177-49-6 [1][3]

Molecular Formula C₂₀H₄₁NaO₄S [1][2][3]

Molecular Weight 400.59 g/mol [1]

401.6 g/mol (Computed) [2]

Appearance

Expected to be a white to pale

yellow solid/powder or thick

liquid.

[General knowledge of alkyl

sulfates]

Melting Point Data not available. -

Boiling Point Data not available. -

Solubility
Expected to be soluble in

water.

[General knowledge of alkyl

sulfates]

Critical Micelle Concentration

(CMC)

Data not available. As a long-

chain alkyl sulfate, it is

expected to have a very low

CMC.

[General trend for alkyl

sulfates]

Experimental Protocols
Detailed experimental protocols for the synthesis and characterization of sodium eicosyl
sulfate are not readily available. However, general methods for the preparation and analysis of

sodium alkyl sulfates can be adapted.

Synthesis of Sodium Alkyl Sulfates
A common method for the synthesis of sodium alkyl sulfates involves the sulfation of the

corresponding long-chain alcohol followed by neutralization.[4]
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Workflow for the Synthesis of Sodium Alkyl Sulfate
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Caption: General workflow for the synthesis of sodium alkyl sulfates.

Methodology:

Sulfation: The long-chain alcohol (in this case, 1-eicosanol) is reacted with a sulfating agent,

such as sulfur trioxide (SO₃) or chlorosulfonic acid (ClSO₃H). This reaction is typically carried

out in a suitable solvent and under controlled temperature to prevent side reactions.

Neutralization: The resulting alkyl sulfuric acid is then neutralized with a base, commonly

sodium hydroxide (NaOH), to form the sodium alkyl sulfate salt.[4] This step is carefully

controlled to achieve the desired pH.

Purification: The crude sodium alkyl sulfate is purified to remove unreacted starting materials

and byproducts. Common purification techniques include recrystallization from a suitable

solvent (e.g., ethanol) or chromatographic methods.[5]

Determination of Critical Micelle Concentration (CMC)
The Critical Micelle Concentration (CMC) is a fundamental property of surfactants. It is the

concentration at which surfactant molecules begin to aggregate in solution to form micelles. For

long-chain alkyl sulfates, the CMC is typically very low. Several methods can be employed to

determine the CMC.

Workflow for CMC Determination by Tensiometry
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Caption: Workflow for determining the CMC using surface tension measurements.

Methodology (Surface Tensiometry):[6]

Solution Preparation: A series of aqueous solutions of the surfactant are prepared at various

concentrations, spanning a range expected to include the CMC.

Surface Tension Measurement: The surface tension of each solution is measured using a

tensiometer.

Data Analysis: The surface tension is plotted against the logarithm of the surfactant

concentration. The plot will typically show a region where the surface tension decreases

linearly with the log of the concentration, followed by a plateau. The concentration at the

intersection of these two linear regions is taken as the CMC.[6]

Other methods for CMC determination include conductivity measurements (for ionic

surfactants), fluorescence spectroscopy, and light scattering.[7][8]

Analytical Characterization
Several analytical techniques are used to characterize the purity and structure of sodium alkyl

sulfates.

Table 2: Analytical Techniques for Characterization

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b078444?utm_src=pdf-body-img
https://www.kruss-scientific.com/en/know-how/glossary/critical-micelle-concentration-cmc-and-surfactant-concentration
https://www.kruss-scientific.com/en/know-how/glossary/critical-micelle-concentration-cmc-and-surfactant-concentration
https://pmc.ncbi.nlm.nih.gov/articles/PMC8007100/
https://pubs.rsc.org/en/content/articlelanding/2022/sm/d2sm01320g
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technique Purpose

Infrared (IR) Spectroscopy

To identify the presence of characteristic

functional groups, such as the sulfate ester (S-

O) and alkyl (C-H) bonds.

Nuclear Magnetic Resonance (NMR)

Spectroscopy

To elucidate the detailed chemical structure,

including the arrangement of the alkyl chain and

the position of the sulfate group.

Mass Spectrometry (MS)
To determine the molecular weight and confirm

the elemental composition.

Chromatography (e.g., HPLC, GC)

To assess the purity of the compound and to

separate it from any unreacted starting materials

or byproducts.

Signaling Pathways and Experimental Workflows
Currently, there is no specific information available in the public domain detailing the

involvement of sodium eicosyl sulfate in any particular signaling pathways or established

experimental workflows beyond its general use as a surfactant. As a surfactant, its primary

mode of action in biological systems would likely involve the disruption of cell membranes or

the solubilization of lipids and proteins, which are general mechanisms rather than specific

signaling events.

Conclusion
Sodium eicosyl sulfate is a long-chain anionic surfactant with potential applications in various

fields. While specific experimental data for this compound is limited, its properties can be

inferred from the general behavior of long-chain alkyl sulfates. The synthesis and

characterization of sodium eicosyl sulfate can be achieved using established protocols for

similar surfactants. Further research is needed to fully elucidate the specific physicochemical

properties and potential biological activities of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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